Cas no 2229378-84-9 (tert-butyl N-methyl-N-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229378-84-9
• MF: C₁₃H₂₀N₄O₅
• MW: 312.321702957153
• CID: 6100382
• PubChem ID: 165623837
• Update Time: 2025-10-31

tert-butyl N-methyl-N-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1-oxopropan-2-ylcarbamate
• EN300-1871712
• 2229378-84-9
• tert-butyl N-methyl-N-[2-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C13H20N4O5/c1-12(2,3)22-11(19)15(5)13(4,8-18)10-9(17(20)21)7-14-16(10)6/h7-8H,1-6H3
• InChI Key： SMMRPNMNLRVVIG-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=C(C=NN1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.14336975g/mol
• Monoisotopic Mass: 312.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-methyl-N-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1-oxopropan-2-ylcarbamate

tert-butyl N-methyl-N-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229378-84-9)

The compound tert-butyl N-methyl-N-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229378-84-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as a tert-butyl carbamate derivative, has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis.

Recent studies have highlighted the importance of tert-butyl carbamates in the development of novel materials with tailored functionalities. The presence of the pyrazole ring in this compound introduces unique electronic properties, making it a promising candidate for applications in drug discovery and catalytic processes. Researchers have explored the role of this compound in enhancing the stability and selectivity of catalysts used in industrial chemical reactions.

The synthesis of CAS No. 2229378-84-9 involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The incorporation of the methyl group and the nitro group into the structure plays a critical role in determining the compound's reactivity and stability. Advanced spectroscopic techniques, such as NMR and IR, have been employed to characterize this compound, providing insights into its molecular geometry and bonding interactions.

In terms of applications, this compound has shown potential in the field of polymer chemistry. Its ability to act as a versatile building block for constructing complex polymer networks has been extensively studied. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve mechanical properties, such as tensile strength and flexibility, making it suitable for use in high-performance materials.

The development of efficient synthetic routes for CAS No. 2229378-84-9 has been a focal point of recent research efforts. By optimizing reaction conditions and utilizing green chemistry principles, scientists have achieved higher yields while minimizing environmental impact. These advancements not only enhance the practicality of this compound but also pave the way for its broader adoption in industrial applications.

In conclusion, CAS No. 2229378-84-9, or tert-butyl N-methyl-N-(pyrazolyl)propanoylcarbamate, represents a cutting-edge material with diverse potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and materials science.